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Compound of Interest

Compound Name: Cho-es-Lys

Cat. No.: B15548165

Essential Safety and Handling Guide for Cho-es-Lys

For researchers, scientists, and drug development professionals, ensuring the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling Cho-es-Lys (L-lysine, 6-[[[(33)-cholest-5-en-3-
yloxy]carbonyl]oxy]hexyl ester, 2,2,2-trifluoroacetate), including detailed operational and
disposal plans.[1][2] Given the absence of a specific Safety Data Sheet (SDS) for this
compound, a cautious approach is recommended, treating the substance as potentially
hazardous.

Chemical Identification

Identifier Value

L-lysine, 6-[[[(3B)-cholest-5-en-3-
Chemical Name yloxy]carbonyl]oxy]hexyl ester, 2,2,2-

trifluoroacetate

Molecular Formula C40H72N205 « 2CF3CO0
CAS Number 1356250-80-0

Purity >95%

Formula Weight 887.10

Source: Cayman Chemical[2]
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and ensure
laboratory safety when handling Cho-es-Lys. The following table summarizes the
recommended PPE based on general guidelines for handling potentially hazardous chemicals.

[31141(5]
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PPE Category Item Specifications & Use
Chemical splash goggles are
) required to protect against
Eye and Face Protection Safety Goggles

liquid splashes and chemical

vapors.

Face Shield

Recommended when there is
a significant risk of splashing

or aerosol generation.

Hand Protection

Disposable Gloves

Nitrile gloves are the minimum
requirement.[6] They should be
changed immediately after
contact with the chemical. For
prolonged contact, consider
double-gloving or using thicker,

chemical-resistant gloves.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect skin and
clothing from potential

contamination.

Closed-toe Shoes

Essential to prevent injuries

from spills or dropped items.

Respiratory Protection

Respirator

An appropriate respirator (e.g.,
N95 or higher) should be worn
to avoid inhalation of the
powder, especially when
handling larger quantities or
when adequate ventilation
(e.g., a chemical fume hood) is

not available.

Safety Operating Procedures

Adherence to standard laboratory safety protocols is essential.
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Engineering Controls

o Ventilation: Always handle Cho-es-Lys in a well-ventilated area. A chemical fume hood is
strongly recommended, especially when handling the solid form or preparing solutions.

o Eyewash Station and Safety Shower: Ensure that an eyewash station and safety shower are
readily accessible in the immediate work area.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly.[7]

» Weighing: If weighing the solid compound, do so in a chemical fume hood or a ventilated
balance enclosure to minimize inhalation of dust particles.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

e Avoid Contact: Minimize direct contact with the skin, eyes, and clothing.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn. Do not eat, drink, or smoke in the laboratory.

First Aid Measures
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Exposure Route First Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Note: These are general first-aid guidelines. A specific Safety Data Sheet, if available, would
provide more detailed instructions.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure regulatory compliance.

Waste Characterization

e Solid Waste: Unused Cho-es-Lys and any materials contaminated with the solid (e.g., weigh
boats, contaminated gloves) should be considered chemical waste.

» Liquid Waste: Solutions containing Cho-es-Lys and contaminated solvents should be
collected as hazardous liquid waste.

Disposal Procedures

e Segregation: Do not mix Cho-es-Lys waste with other waste streams. Keep solid and liquid
waste in separate, clearly labeled, and sealed containers.
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o Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical
name: "Cho-es-Lys (L-lysine, 6-[[[(3)-cholest-5-en-3-yloxy]carbonylloxy]hexyl ester, 2,2,2-
trifluoroacetate)".

o Storage: Store waste containers in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

» Disposal Vendor: Arrange for disposal through a licensed hazardous waste disposal
company. Follow all local, state, and federal regulations for chemical waste disposal.[8]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for handling Cho-es-Lys in a research
setting.
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Figure 1. Standard Handling Workflow for Cho-es-Lys
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Caption: Standard Handling Workflow for Cho-es-Lys
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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